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Compound of Interest

Compound Name: [D-Trp34]-Neuropeptide Y

Cat. No.: B15616635

For Researchers, Scientists, and Drug Development Professionals

Introduction

[D-Trp34]-Neuropeptide Y ([D-Trp34]-NPY) is a synthetic analog of Neuropeptide Y (NPY). It
is a potent and highly selective agonist for the Neuropeptide Y receptor subtype 5 (Y5 receptor)
[1][2]. The Y5 receptor is a G-protein coupled receptor (GPCR) primarily expressed in the
central nervous system and is implicated in the regulation of food intake and energy balance[2]
[3]. Due to its selectivity, [D-Trp34]-NPY is a valuable tool for investigating the physiological
roles of the Y5 receptor and for screening potential therapeutic agents targeting this receptor.

These application notes provide a detailed protocol for the preparation, storage, and handling
of [D-Trp34]-NPY stock solutions to ensure their stability and biological activity for in vitro and in

vivo studies.

Quantitative Data Summary

A summary of the key quantitative data for [D-Trp34]-Neuropeptide Y is presented in the table
below for easy reference.
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Property Value Reference
Molecular Weight 4311.77 g/mol

Molecular Formula C196H289N55056

CAS Number 153549-84-9

Y5 Receptor Affinity (pECso) 7.82 (rat)

Y1 Receptor Affinity (pECso) 6.44 (rat)

Y2 Receptor Affinity (pECso) > 6 (rat)

Y4 Receptor Affinity (pECso) 6.28 (rat)

Soluble to 0.20 mg/mL in 20%

Solubilit
Y acetonitrile

Experimental Protocols

Materials
e Lyophilized [D-Trp34]-Neuropeptide Y

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile phosphate-buffered saline (PBS), pH 7.4

20% Acetonitrile in sterile water

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol for Reconstitution of Lyophilized [D-Trp34]-
Neuropeptide Y
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This protocol outlines the steps for reconstituting lyophilized [D-Trp34]-NPY to create a stock
solution. Due to the hydrophobic nature of many peptides, a stepwise approach to
solubilization is recommended.

3.2.1. Pre-Reconstitution Handling

» Before opening, allow the vial of lyophilized [D-Trp34]-NPY to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.

 Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to ensure that all the
lyophilized powder is at the bottom of the vial.

3.2.2. Solvent Selection and Reconstitution

The choice of solvent will depend on the experimental requirements. While 20% acetonitrile is
a confirmed solvent, for many biological assays, minimizing organic solvent concentration is
crucial.

Method A: Direct Reconstitution in Aqueous Buffer (for lower concentrations)

o Calculate the required volume of sterile water or PBS to achieve the desired stock
concentration (e.g., for a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent).

o Carefully add the calculated volume of sterile water or PBS to the vial. Direct the solvent
down the side of the vial to avoid disturbing the peptide powder.

o Gently swirl the vial or pipette the solution up and down a few times to dissolve the peptide.
Avoid vigorous shaking or vortexing, as this can cause peptide aggregation.

« If the peptide does not dissolve completely, proceed to Method B.

Method B: Reconstitution using an Organic Solvent (for higher concentrations or difficult to
dissolve peptide)

o For hydrophobic peptides, it is recommended to first dissolve the peptide in a small amount
of an organic solvent like DMSO and then dilute with an aqueous buffer[4].
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e Add a small volume of DMSO (e.g., 20-50 pL) to the vial to dissolve the peptide.

e Once the peptide is completely dissolved in DMSO, slowly add the desired aqueous buffer
(e.g., sterile water or PBS) to reach the final desired concentration. The final concentration of
DMSO should be kept as low as possible for biological experiments.

 Alternatively, based on the provided solubility data, you can use 20% acetonitrile to prepare
a stock solution of up to 0.20 mg/mL.

3.2.3. Aliquoting and Storage

e Once the peptide is completely dissolved, aliquot the stock solution into single-use, sterile,
low-protein-binding microcentrifuge tubes. This is critical to prevent contamination and
degradation from repeated freeze-thaw cycles.

o For short-term storage (up to one week), the reconstituted solution can be stored at 4°C.

e For long-term storage, it is recommended to store the aliquots at -20°C or -80°C. Solutions
stored at -80°C can be stable for up to 6 months[1].

 When ready to use, thaw a single aliquot at room temperature or on ice. Avoid repeated
freeze-thaw cycles of the same aliquot.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing [D-Trp34]-NPY stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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